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Compound of Interest

Compound Name: H-Asp(Obzl)-OtBu.HCl

Cat. No.: B1526304 Get Quote

Technical Data Summary for H-Asp(Obzl)-
OtBu.HCl
For researchers and professionals in the field of drug development, precise and readily

accessible data on chemical reagents is paramount. This document provides a concise

summary of the key molecular properties of H-Asp(Obzl)-OtBu.HCl, an aspartic acid

derivative.

Molecular Properties
The fundamental molecular characteristics of H-Asp(Obzl)-OtBu.HCl are detailed below. This

information is critical for stoichiometric calculations in peptide synthesis and for the

characterization of the final products.

Property Value

Molecular Formula C15H22ClNO4

Molecular Weight 315.79 g/mol

This data is supported by multiple chemical suppliers and databases.[1][2] The molecular

formula and weight are essential for accurate reagent preparation and for the analysis of

reaction outcomes in synthetic organic chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1526304?utm_src=pdf-interest
https://www.benchchem.com/product/b1526304?utm_src=pdf-body
https://www.benchchem.com/product/b1526304?utm_src=pdf-body
https://www.medchemexpress.com/h-asp-obzl-otbu-hcl.html
https://www.echemi.com/products/pd180521120710-h-aspobzl-otbu-hcl.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1526304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Compound Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular properties.

H-Asp(Obzl)-OtBu.HCl
Molecular Formula: C15H22ClNO4

Molecular Weight: 315.79 g/mol

Click to download full resolution via product page

Figure 1: Relationship between H-Asp(Obzl)-OtBu.HCl and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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